Cas no 2172206-49-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2172206-49-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6597540
• PubChem ID: 165810073
• Update Time: 2025-09-18

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1515466
• 2172206-49-2
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(23(29)28-14-8-13-26(28,3)24(30)31)17(2)27-25(32)33-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22H,8,13-15H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： WQDMLKFDOHQIFT-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid

Compound CAS No 2172206-49-2: 1-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic Acid

The compound with CAS number 2172206-49-2, named as 1-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug design, peptide synthesis, and material science.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during chemical reactions. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules, particularly in the context of targeted drug delivery systems. The presence of the Fmoc group in this compound suggests its potential use as an intermediate in the synthesis of more complex bioactive agents.

The pyrrolidine ring is another key structural element of this compound. Pyrrolidine derivatives are widely studied for their pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Recent research has focused on modifying pyrrolidine structures to enhance their bioavailability and efficacy. In this compound, the pyrrolidine ring is substituted with a methyl group and a carboxylic acid moiety, which may influence its solubility and interaction with biological systems.

The carboxylic acid group at the 2-position of the pyrrolidine ring adds to the molecule's versatility. Carboxylic acids are common functional groups in pharmaceuticals and are often involved in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. The combination of the Fmoc group and the carboxylic acid moiety creates a molecule with unique chemical properties that could be exploited in various applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy. For instance, molecular docking studies have revealed potential binding modes of this compound with target proteins, suggesting its role as a lead compound in drug discovery efforts. Additionally, spectroscopic techniques such as NMR and IR have provided insights into the conformational flexibility and stability of the molecule under different conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity. This approach aligns with current trends toward greener and more efficient synthetic methodologies.

The applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in advanced materials such as polymers and surfactants. For example, the Fmoc group could serve as a building block for constructing stimuli-responsive materials that respond to environmental changes such as pH or temperature.

In conclusion, the compound CAS No 2172206-49-1-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)- is a multifaceted molecule with promising potential across various scientific domains. Its intricate structure provides ample opportunities for further research into its properties and applications.